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Compound of Interest

Compound Name: Methyl Syringate

Cat. No.: B155107

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Methyl Syringate, including detailed operational and disposal
plans. By offering procedural, step-by-step guidance, we aim to be your preferred source for
laboratory safety and chemical handling information, building deep trust by providing value
beyond the product itself.

Essential Safety Information at a Glance

Methyl Syringate is a chemical compound that requires careful handling to mitigate potential
risks. It is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] Adherence to proper safety protocols is crucial to ensure the well-being of laboratory
personnel and to prevent environmental contamination.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for Methyl
Syringate.
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Property Value
Molecular Formula C10H1205
Molecular Weight 212.2 g/mol

Acute toxicity, Oral (Category 4); Acute aquatic
GHS Classification toxicity (Category 1); Chronic aquatic toxicity
(Category 1)[1]

H302: Harmful if swallowed; H410: Very toxic to

Hazard Statements o _
aquatic life with long lasting effects[1]

No occupational exposure limit values have

Occupational Exposure Limits (OELS) ) )
been established for this product.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

The use of appropriate Personal Protective Equipment is non-negotiable when handling Methyl
Syringate. The following PPE is required to minimize exposure and ensure personal safety.

PPE Workflow Diagram

Required Personal Protective Equipment

Eye Protection Hand Protection Body Protection Respiratory Protection

Specific Recommendations

v v \ \

Safety goggles with side-shields Protective gloves (e.g., nitrile) Impervious clothing (e.g., lab coat) Suitable respirator

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for Handling Methyl Syringate.
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o Eye Protection: Wear safety goggles with side-shields to protect against splashes.[1]
e Hand Protection: Use protective gloves, such as nitrile gloves, to prevent skin contact.[1]

o Body Protection: An impervious lab coat or other protective clothing is necessary to shield
the body.[1]

» Respiratory Protection: In areas with inadequate ventilation or when dust or aerosols may be
generated, a suitable respirator should be worn.[1]

Step-by-Step Handling and Storage Protocols

Proper handling and storage are critical to maintaining a safe laboratory environment and
preserving the integrity of Methyl Syringate.

Safe Handling Procedures

o Ventilation: Always handle Methyl Syringate in a well-ventilated area. The use of a chemical
fume hood is recommended to minimize inhalation exposure.[1]

» Avoid Contact: Take all necessary precautions to avoid contact with eyes and skin, as well as
inhalation of dust or aerosols.[1]

» Hygiene Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical.[1]

Storage Guidelines

o Container: Keep the container tightly sealed to prevent contamination and leakage.[1]

e Location: Store in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[1]

o Temperature: For long-term storage, it is recommended to store the powder at -20°C and
solutions in a solvent at -80°C.[1]

e Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing
agents.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://www.benchchem.com/product/b155107?utm_src=pdf-body
https://www.benchchem.com/product/b155107?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://dcchemicals.com/msds/MSDS_DC29157.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Procedures: Spill and First Aid

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Spill Response

Ensure Safety: Evacuate personnel from the immediate area and ensure adequate
ventilation.[1]

Personal Protection: Wear full personal protective equipment, including a respirator, before
attempting to clean the spill.[1]

Containment: For liquid spills, absorb the solution with a finely-powdered, liquid-binding
material such as diatomite or universal binders. For solid spills, carefully sweep or vacuum
the material, avoiding dust generation.[1]

Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with
alcohol.[1]

Disposal: Collect all contaminated materials in a sealed container for disposal as hazardous
waste.[1]

First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek prompt
medical attention.[1]

Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove
contaminated clothing and shoes. If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.[1]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison
center or physician immediately.[1]

Disposal Plan: Responsible Waste Management
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The disposal of Methyl Syringate and its containers must be handled with care to prevent

environmental harm.

Disposal Workflow Diagram

Waste Generation

Unused Methyl Syringate Contaminated PPE, spill cleanup materials

A

Disposal Procedure

Collect in a properly labeled, sealed container

A

Store temporarily in a designated hazardous waste area

A

Contact a licensed professional waste disposal service

A

Dispose in accordance with local, state, and federal regulations

Click to download full

resolution via product page

Caption: Step-by-step workflow for the disposal of Methyl Syringate waste.

Disposal Steps

o Waste Collection: Collect unused Methyl Syringate and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed container.
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o Regulatory Compliance: All waste disposal must be conducted in accordance with prevailing
country, federal, state, and local regulations.[1] It is the responsibility of the waste generator
to properly characterize and classify the waste.

o Professional Disposal: It is highly recommended to contact a licensed professional waste
disposal service to manage the disposal of this material.[2] Common disposal methods for
chemical waste of this nature include incineration or other forms of chemical treatment,
which should be performed by qualified professionals at a permitted facility.

o Container Disposal: Empty containers should be treated as hazardous waste and disposed
of in the same manner as the unused product.[2] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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